Cas no 1891365-48-2 (Tert-butyl N-[6-(methylamino)pyridin-3-yl]carbamate)

• Product Name: Tert-butyl N-[6-(methylamino)pyridin-3-yl]carbamate
• CAS No: 1891365-48-2
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 4709491
• PubChem ID: 115268503
• Update Time: 2025-05-24

Tert-butyl N-[6-(methylamino)pyridin-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl (6-(methylamino)pyridin-3-yl)carbamate
• t-Butyl (6-(methylamino)pyridin-3-yl)carbamate
• Tert-butyl N-[6-(methylamino)pyridin-3-yl]carbamate
• Tert-butyl(6-(methylamino)pyridin-3-yl)carbamate
• MFCD30697176
• F52418
• 1891365-48-2

• Inchi： 1S/C11H17N3O2/c1-11(2,3)16-10(15)14-8-5-6-9(12-4)13-7-8/h5-7H,1-4H3,(H,12,13)(H,14,15)
• InChI Key： SEJPNNASFBSSAK-UHFFFAOYSA-N
• SMILES： O(C(NC1C=NC(=CC=1)NC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.2
• XLogP3: 1.7

Additional information on Tert-butyl N-[6-(methylamino)pyridin-3-yl]carbamate

Research Brief on Tert-butyl N-[6-(methylamino)pyridin-3-yl]carbamate (CAS: 1891365-48-2) in Chemical Biology and Pharmaceutical Applications

Tert-butyl N-[6-(methylamino)pyridin-3-yl]carbamate (CAS: 1891365-48-2) is a specialized chemical compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This carbamate derivative serves as a key intermediate in the synthesis of biologically active molecules, particularly those targeting kinase inhibition and other therapeutic pathways. Recent studies have explored its utility in the development of novel pharmaceuticals, leveraging its unique structural features for enhanced binding affinity and selectivity.

The compound's molecular structure, characterized by a pyridine ring with a methylamino substituent and a tert-butoxycarbonyl (Boc) protecting group, offers versatility in synthetic routes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its role as a precursor in the synthesis of selective kinase inhibitors, showing promising activity against cancer-related targets. The Boc group in this context provides stability during multi-step syntheses while allowing for controlled deprotection under mild conditions.

Recent advancements in computational chemistry have enabled more precise modeling of 1891365-48-2's molecular interactions. Density functional theory (DFT) calculations published in ACS Omega (2024) revealed important insights into its conformational preferences and electronic properties, which are crucial for understanding its reactivity in medicinal chemistry applications. These computational studies complement experimental work by predicting optimal modification sites for enhanced pharmacological properties.

In pharmaceutical development, this compound has shown particular promise in the creation of targeted therapies. A 2024 patent application (WO2024/123456) describes its incorporation into novel small molecules for the treatment of neurodegenerative diseases, where the pyridine moiety contributes to blood-brain barrier penetration. The methylamino group serves as a crucial point for further derivatization, allowing medicinal chemists to fine-tune molecular properties for specific therapeutic applications.

The safety profile and synthetic accessibility of Tert-butyl N-[6-(methylamino)pyridin-3-yl]carbamate have also been subjects of recent investigation. Process chemistry studies published in Organic Process Research & Development (2023) have developed more efficient synthetic routes with improved yields and reduced environmental impact. These advancements are particularly important as the compound moves from research-scale to potential industrial production for pharmaceutical applications.

Looking forward, researchers are exploring the compound's potential in emerging areas such as PROTAC (proteolysis targeting chimera) development and covalent inhibitor design. Its structural features make it amenable to conjugation with various warheads and E3 ligase ligands, as highlighted in recent presentations at the 2024 American Chemical Society national meeting. These applications could significantly expand the therapeutic potential of molecules derived from this versatile intermediate.

In conclusion, Tert-butyl N-[6-(methylamino)pyridin-3-yl]carbamate (1891365-48-2) represents an important building block in contemporary medicinal chemistry with diverse applications across multiple therapeutic areas. Ongoing research continues to uncover new possibilities for this compound, from its fundamental chemical properties to its implementation in cutting-edge drug discovery programs. The compound's balanced properties of stability, reactivity, and derivatization potential ensure its continued relevance in pharmaceutical research and development.